Cas no 153124-36-8 (5-Isoxazolemethanol, 3-bromo-4-methyl-)

• Product Name: 5-Isoxazolemethanol, 3-bromo-4-methyl-
• CAS No: 153124-36-8
• MF: C₅H₆BrNO₂
• MW: 192.010640621185
• MDL: MFCD29990275
• CID: 1326629
• PubChem ID: 10899459
• Update Time: 2025-04-20

5-Isoxazolemethanol, 3-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolemethanol, 3-bromo-4-methyl-
• 3-bromo-5-hydroxymethyl-4-methylisoxazole
• (3-Bromo-4-methyl-isoxazol-5-yl)-methanol
• G73872
• SB33840
• (3-bromo-4-methylisoxazol-5-yl)methanol
• 153124-36-8

• MDL： MFCD29990275
• Inchi： 1S/C5H6BrNO2/c1-3-4(2-8)9-7-5(3)6/h8H,2H2,1H3
• InChI Key： POZVBJFROOUGKZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(CO)ON=1

Computed Properties

• Exact Mass: 190.95818
• Monoisotopic Mass: 190.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides